Cas no 89747-94-4 (Cyclohexanone, 2-(butylsulfonyl)-)

• Product Name: Cyclohexanone, 2-(butylsulfonyl)-
• CAS No: 89747-94-4
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 590383
• PubChem ID: 13128902
• Update Time: 2025-04-19

Cyclohexanone, 2-(butylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(butylsulfonyl)-
• 2-butylsulfonylcyclohexan-1-one
• DTXSID20520437
• AKOS013964261
• 89747-94-4
• 2-(Butane-1-sulfonyl)cyclohexan-1-one

• Inchi： 1S/C10H18O3S/c1-2-3-8-14(12,13)10-7-5-4-6-9(10)11/h10H,2-8H2,1H3
• InChI Key： LWFVLPAEELXPIP-UHFFFAOYSA-N
• SMILES： S(CCCC)(C1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.6Ų